4-Amino-3-bromo-2,6-dimethylthieno[2,3-b]pyridine-5-carboxylic acid

• Molecular Formula: C10H9BrN2O2S
• Molecular Weight: 301.16 g/mol
• IUPAC Name: 4-amino-3-bromo-2,6-dimethylthieno[2,3-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C10H9BrN2O2S/c1-3-5(10(14)15)8(12)6-7(11)4(2)16-9(6)13-3/h1-2H3,(H2,12,13)(H,14,15)
• InChI Key: HNDICSMTRFREMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C2C(=C(SC2=N1)C)Br)N)C(=O)O

Description

4-Amino-3-bromo-2,6-dimethylthieno[2,3-b]pyridine-5-carboxylic acid is a useful research compound. Its molecular formula is C10H9BrN2O2S and its molecular weight is 301.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 4-amino-3-bromo-2,6-dimethylthieno[2,3-b]pyridine-5-carboxylate (5 g, 15.19 mmol) (Description 6) in ethanol (50 mL) was added aqueous NaOH (3M) (20.25 mL, 60.8 mmol) and the mixture stirred at 100° C. for 1 h. The reaction mixture was cooled and combined with material (4.43 g) from a similar reaction. The combined solution was acidified with aqueous HCl (1M) to pH 6-7. Ethanol was removed in vacuo. Water (50 mL) was added and the mixture extracted with DCM (5×50 mL). The combined organics were dried over MgSO4, filtered and solvent removed in vacuo, to afford the title compound (2.98 g). LCMS (A) m/z: 301/303 [M+1]+, Rt 0.73 min (acidic).